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For decades, NASA's Jet Propulsion Laboratory (JPL) has been at the forefront of robotic
exploration of Mars. A succession of increasingly sophisticated orbiters, landers, and rovers
has transformed our understanding of the Red Planet, revealing a world with a complex
geological history and a past that may have been conducive to life. This technical guide
provides an in-depth overview of JPL's key Mars missions, detailing their scientific objectives,
instrument payloads, and experimental methodologies for an audience of researchers,
scientists, and drug development professionals.

Early Reconnaissance: The Mariner Flybys

JPL's journey to Mars began with the Mariner program, a series of flyby missions that provided
the first close-up views of the planet. These early missions were crucial for gathering
fundamental data about Mars's atmosphere and surface, paving the way for future, more
complex explorations.

Mariner 4, launched in 1964, was the first successful flyby of Mars.[1][2] Its primary objective
was to capture and transmit the first close-up images of the Martian surface.[1][2] The
spacecraft also conducted measurements of interplanetary space and the Martian
environment.[1][3]

Orbital Surveillance: Charting the Red Planet from
Above
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Following the initial flybys, JPL developed a series of orbiters designed for long-term
observation of Mars. These missions have been instrumental in mapping the planet's surface,
studying its climate, and identifying potential landing sites for future missions.

Mariner 9, which arrived at Mars in 1971, became the first spacecraft to orbit another planet.[4]
[5][6] Despite arriving during a global dust storm, it went on to map 85% of the Martian surface,
revealing features like the vast Valles Marineris canyon system and the towering Olympus
Mons volcano.[6]

Subsequent orbiters have continued to build upon this legacy. Mars Global Surveyor provided
high-resolution imaging and topographic data that revolutionized our understanding of Martian
geology.[7][8] Mars Odyssey has been instrumental in mapping the distribution of water ice and
has served as a crucial communications relay for surface missions.[9][10][11][12][13] The Mars
Reconnaissance Orbiter carries a powerful high-resolution camera and other instruments to
study the Martian climate and geology in unprecedented detail.[14][15][16][17][18]

On the Ground: Landers and Rovers

JPL's landers and rovers have provided an up-close and personal view of the Martian surface,
conducting detailed analyses of rocks and soil to search for evidence of past water activity and
assess the planet's habitability.

The Viking Program, while managed by NASA's Langley Research Center, included two
orbiters built and operated by JPL.[19] The Viking 1 lander was the first U.S. mission to
successfully land on Mars and conduct experiments on the surface.[20]

The modern era of Mars surface exploration began with Mars Pathfinder and its small rover,
Sojourner, in 1997.[21][22][23][24] This mission demonstrated the feasibility of a low-cost
landing system and the value of a mobile platform for exploration.[21][23]

This success was followed by the twin Mars Exploration Rovers, Spirit and Opportunity, which
landed in 2004.[25][26] Designed for a 90-day mission, both rovers far exceeded their
operational lifetimes, making significant discoveries about the history of water on Mars.[25][27]

The Mars Science Laboratory mission delivered the car-sized rover Curiosity to Gale Crater in
2012.[28][29][30][31] Curiosity's advanced suite of instruments is designed to assess Mars's
past and present habitability.[28][30]
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The most recent addition to JPL's Martian fleet is the Perseverance rover, which landed in
Jezero Crater in 2021 as part of the Mars 2020 mission.[32][33] Perseverance is searching for
signs of ancient microbial life and collecting rock and soil samples for potential future return to
Earth.[32][33][34][35][36]

Quantitative Mission Data

The following tables summarize key quantitative data for JPL's Mars exploration missions.
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Flyby and . N
] Mars Arrival o Key Scientific
Orbiter Launch Date Mission Type
o Date Instruments
Missions

Imaging System,
Helium
Magnetometer,
Plasma Probe,

Mariner 4 Nov 28, 1964 Jul 15, 1965 Flyby Cosmic Ray
Telescope,
Cosmic Dust
Detector[1][2][37]
[38]

Imaging System,
Infrared
Interferometer
Spectrometer,

Mariner 9 May 30, 1971 Nov 14, 1971 Orbiter Ultraviolet
Spectrometer,
Infrared
Radiometer[4][5]
[6][39]

Imaging System,
Atmospheric
Viking 1 Orbiter Aug 20, 1975 Jun 19, 1976 Orbiter Water Detector,
Infrared Thermal
Mapper[20]

Imaging System,

Atmospheric
Viking 2 Orbiter Sep 9, 1975 Aug 7, 1976 Orbiter Water Detector,

Infrared Thermal

Mapper

Mars Global Nov 7, 1996 Sep 12, 1997 Orbiter Mars Orbiter
Surveyor Camera (MOC),
Mars Orbiter

Laser Altimeter
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(MOLA), Thermal
Emission
Spectrometer
(TES),
Magnetometer/El
ectron
Reflectometer[7]
[8][40][41]

Thermal
Emission
Imaging System
(THEMIS),
Gamma Ray
Spectrometer
(GRS), Martian
Radiation

Mars Odyssey Apr 7, 2001 Oct 24, 2001 Orbiter

Environment
Experiment
(MARIE)[9][10]
[11][12][13]

Mars Aug 12, 2005 Mar 10, 2006 Orbiter High Resolution

Reconnaissance Imaging Science

Orbiter Experiment
(HIRISE),
Context Camera
(CTX), Mars
Color Imager
(MARCI),
Compact
Reconnaissance
Imaging
Spectrometer for
Mars (CRISM),
Mars Climate
Sounder (MCS),

Shallow Radar
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(SHARAD)[15]
[16]
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Lander and Mars Landing L Key Scientific
o Launch Date Mission Type
Rover Missions Date Instruments

Imaging System,
Gas
Chromatograph-
Mass
Spectrometer, X-
Viking 1 Lander Aug 20, 1975 Jul 20, 1976 Lander ray Fluorescence
Spectrometer,
Seismometer,
Meteorology
Instrument
Package, Biology

Instrument[20]

Imaging System,
Gas
Chromatograph-
Mass
Spectrometer, X-
Viking 2 Lander Sep 9, 1975 Sep 3, 1976 Lander ray Fluorescence
Spectrometer,
Seismometer,
Meteorology
Instrument
Package, Biology

Instrument

Mars Pathfinder Dec 4, 1996 Jul 4, 1997 Lander & Rover Imager for Mars

& Sojourner Pathfinder (IMP),
Atmospheric
Structure
Instrument/Mete
orology Package
(ASI/MET), Alpha
Proton X-ray

Spectrometer
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(APXS) (on
rover)[21][24]

Panoramic
Camera
(Pancam),
Microscopic
Imager (MI),
Mini-Thermal
Emission
Spectrometer
(Mini-TES),
Mossbauer

Spirit (MER-A) Jun 10, 2003 Jan 4, 2004 Rover

Spectrometer,
Alpha Particle X-
ray Spectrometer
(APXS), Rock
Abrasion Tool
(RAT)[25][26][27]

Panoramic
Camera
(Pancam),
Microscopic
Imager (MI),
Mini-Thermal
Emission
Opportunity Spectrometer
(MER-B) Jul 7, 2003 Jan 25, 2004 Rover (Mini-TES),
Mossbauer
Spectrometer,
Alpha Particle X-
ray Spectrometer
(APXS), Rock
Abrasion Tool
(RAT)[25][26][42]

Curiosity (MSL) Nov 26, 2011 Aug 6, 2012 Rover Mast Camera

(Mastcam),
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Chemistry and
Camera
(ChemCam),
Alpha Particle X-
ray Spectrometer
(APXS),
Chemistry and
Mineralogy
(CheMin),
Sample Analysis
at Mars (SAM),
Radiation
Assessment
Detector (RAD),
Dynamic Albedo
of Neutrons
(DAN), Rover
Environmental
Monitoring
Station (REMS),
Mars Hand Lens
Imager (MAHLI),
Mars Descent
Imager (MARDI)
[28][29][30][43]

Perseverance Jul 30, 2020 Feb 18, 2021
(Mars 2020)

Rover &

Helicopter

Mastcam-Z,
SuperCam,
Planetary
Instrument for X-
ray
Lithochemistry
(PIXL), Scanning
Habitable
Environments
with Raman &
Luminescence

for Organics &
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Chemicals
(SHERLOC),
Mars Oxygen In-
Situ Resource
Utilization
Experiment
(MOXIE), Mars
Environmental
Dynamics
Analyzer
(MEDA), Radar
Imager for Mars'
Subsurface
Experiment
(RIMFAX)[32][33]
[34][35]

Experimental Protocols and Methodologies

The scientific instruments aboard JPL's Mars missions employ a variety of sophisticated
techniques to analyze the Martian environment. Below are detailed methodologies for some of
the key experiments.

Rover-Based Remote and Contact Science

JPL's Mars rovers utilize a two-tiered approach to scientific investigation: remote sensing from
the mast and in-situ analysis with an arm-mounted instrument suite.

Remote Sensing Protocol:

o Target Identification: The Panoramic Camera (Pancam) or Mastcam-Z surveys the
surrounding terrain to identify geological features of interest. These are multispectral imagers
capable of creating high-resolution, panoramic, and stereoscopic images.

o Elemental and Mineralogical Analysis: The Chemistry and Camera (ChemCam) instrument
on Curiosity and the SuperCam on Perseverance use Laser-Induced Breakdown
Spectroscopy (LIBS). A high-powered laser vaporizes a small amount of a rock or soil target
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from a distance. The resulting plasma is analyzed by a spectrometer to determine the
elemental composition. SuperCam also incorporates Raman and infrared spectroscopy for
mineralogical analysis.

Contact Science Protocol:

» Surface Preparation: For rock targets, the Rock Abrasion Tool (RAT) on the Mars Exploration
Rovers or the drill on Curiosity and Perseverance can remove the weathered outer layer to
expose fresh material.

e Microscopic Imaging: The Microscopic Imager (Ml) on Spirit and Opportunity and the Mars
Hand Lens Imager (MAHLI) on Curiosity and Perseverance provide close-up, high-resolution
images of the rock and soil texture.

o Elemental Composition: The Alpha Particle X-ray Spectrometer (APXS), present on
Sojourner, the Mars Exploration Rovers, Curiosity, and Perseverance, bombards the target
with alpha particles and X-rays. The resulting backscattered alpha particles and X-ray
fluorescence are measured to determine the elemental composition of the sample.

e Mineralogical Analysis:

o The Moéssbauer Spectrometer on Spirit and Opportunity was used to identify iron-bearing
minerals.

o The Chemistry and Mineralogy (CheMin) instrument on Curiosity uses X-ray diffraction to
identify and quantify the minerals in a powdered rock or soil sample delivered by the
rover's drill.

o The Scanning Habitable Environments with Raman & Luminescence for Organics &
Chemicals (SHERLOC) instrument on Perseverance uses an ultraviolet laser to perform
fine-scale mapping of minerals and organic molecules.

Orbiter-Based Surface and Atmospheric Analysis

JPL's Mars orbiters employ a suite of instruments to study the planet's surface and atmosphere
from a global perspective.
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Surface Composition and Topography:

e Thermal Emission Spectrometry: The Thermal Emission Spectrometer (TES) on Mars Global
Surveyor and the Thermal Emission Imaging System (THEMIS) on Mars Odyssey measure
the infrared energy emitted from the Martian surface. Different minerals radiate heat at
characteristic wavelengths, allowing scientists to create maps of surface mineralogy.

o Laser Altimetry: The Mars Orbiter Laser Altimeter (MOLA) on Mars Global Surveyor used a
laser to measure the round-trip travel time of a light pulse from the spacecraft to the surface
and back. This data was used to create a highly accurate topographic map of Mars.

e High-Resolution Imaging: The High Resolution Imaging Science Experiment (HIRISE) on the
Mars Reconnaissance Orbiter is a powerful telescopic camera capable of imaging the
Martian surface with resolutions as fine as a few tens of centimeters per pixel.

Atmospheric Profiling:

o The Mars Climate Sounder (MCS) on the Mars Reconnaissance Orbiter observes the
Martian atmosphere in the infrared to measure temperature, pressure, humidity, and dust
content at different altitudes.

Visualizing JPL's Mars Exploration

The following diagrams illustrate key aspects of JPL's Mars exploration history and
methodologies.
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Caption: A timeline of key JPL Mars exploration missions.
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Caption: A simplified workflow for Mars rover scientific investigations.
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Caption: The evolving science goals of JPL's Mars Exploration Program.
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